BE“GHE Foundational & Exploratory

Check Availability & Pricing

O-(4-Chlorobenzyl)hydroxylamine hydrochloride
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

O-(4-Chlorobenzyl)hydroxylamine
Compound Name:
hydrochloride

Cat. No.: B112572

An In-depth Technical Guide to O-(4-Chlorobenzyl)hydroxylamine Hydrochloride

This technical guide provides a comprehensive overview of O-(4-
Chlorobenzyl)hydroxylamine hydrochloride, a chemical compound utilized by researchers,
scientists, and drug development professionals. This document details its physicochemical
properties, synthesis, and applications, with a focus on its role as a synthetic intermediate.

Core Compound Properties

O-(4-Chlorobenzyl)hydroxylamine hydrochloride is a substituted hydroxylamine derivative.
Its key quantitative data are summarized in the table below, providing a clear reference for
laboratory use.
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Property Value Citations
Molecular Weight 194.06 g/mol [1112]
Molecular Formula C7HoCI2NO [1][2]
CAS Number 38936-60-6 [1][2]
Appearance White crystalline solid [3114]

Data not available for this
specific isomer. For
] ] comparison, hydroxylamine
Melting Point _ [31141[5]116]
hydrochloride melts at
approximately 152-157 °C with

decomposition.

No specific data for this
isomer. Hydroxylamine
N hydrochloride is highly soluble
Solubility ) ) [5]
in water and soluble in
alcohols like ethanol and

methanol.

Synthesis and Experimental Protocols

The synthesis of O-(4-Chlorobenzyl)hydroxylamine hydrochloride typically involves the O-
alkylation of a hydroxylamine derivative with 4-chlorobenzyl chloride. While a specific detailed
protocol for this exact compound is not readily available in the cited literature, a general and
adaptable procedure can be derived from the synthesis of related benzylhydroxylamine
hydrochlorides.

General Synthesis Protocol for O-Arylmethyl-
Hydroxylamine Hydrochlorides

This protocol is adapted from methodologies described for similar compounds and should be
optimized for O-(4-Chlorobenzyl)hydroxylamine hydrochloride.

Materials:
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Hydroxylamine hydrochloride

Sodium or potassium hydroxide

4-Chlorobenzyl chloride

A suitable solvent (e.g., methanol, ethanol, or a biphasic system)

Hydrochloric acid

Procedure:

Preparation of Hydroxylamine Free Base (in situ): A solution of hydroxylamine hydrochloride
in a suitable solvent is treated with a base, such as sodium hydroxide, typically at a low
temperature (0-10 °C) to generate the free hydroxylamine in the reaction mixture.

Alkylation: 4-Chlorobenzyl chloride is added to the reaction mixture. The reaction is stirred,
and the temperature is maintained, often for several hours, to allow for the O-alkylation to
proceed.

Workup and Extraction: After the reaction is complete, the mixture is typically acidified with
hydrochloric acid. The product, now in its hydrochloride salt form, may precipitate or be
extracted into an aqueous layer. An organic solvent can be used to wash away unreacted
starting materials and byproducts.

Isolation and Purification: The aqueous solution containing the product is concentrated to
induce crystallization. The resulting solid is collected by filtration, washed with a cold solvent,
and dried to yield O-(4-Chlorobenzyl)hydroxylamine hydrochloride. Recrystallization from
a suitable solvent system can be performed for further purification.

The following diagram illustrates a generalized workflow for the synthesis of O-(4-

Chlorobenzyl)hydroxylamine hydrochloride.
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Synthesis Workflow for O-(4-Chlorobenzyl)hydroxylamine Hydrochloride
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Caption: A generalized workflow for the synthesis of O-(4-Chlorobenzyl)hydroxylamine
hydrochloride.

Applications in Research and Development

O-(4-Chlorobenzyl)hydroxylamine hydrochloride is primarily used as a reagent in organic
synthesis. Its utility is found in the construction of more complex molecules, particularly in the
pharmaceutical and agrochemical industries.

e Pharmaceutical Synthesis: This compound serves as a building block in the development of
novel therapeutic agents. Substituted hydroxylamines are key intermediates in the synthesis
of various pharmaceuticals, including potential antihypertensive and anti-inflammatory drugs.

[7]

o Organic Synthesis: It is a versatile reagent for creating complex molecules. The
hydroxylamine moiety can undergo a variety of reactions, making it a valuable tool for
synthetic chemists.[7]

Biological Activity and Signaling Pathways

Currently, there is no direct evidence in the scientific literature to suggest that O-(4-
Chlorobenzyl)hydroxylamine hydrochloride has a specific biological activity or is directly
involved in cellular signaling pathways. Its primary role is that of a synthetic intermediate, used
to create other molecules that may have biological activity. Researchers in drug discovery may
use this compound to synthesize a library of derivatives that are then screened for their effects
on various biological targets and signaling cascades.

Safety and Handling

O-(4-Chlorobenzyl)hydroxylamine hydrochloride is harmful if swallowed, in contact with
skin, or if inhaled.[8] It is essential to handle this compound with appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated area
or fume hood. For detailed safety information, refer to the material safety data sheet (MSDS)
provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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